Cas no 6596-77-6 (Benzenesulfonic acid,2,5-dihydroxy-4-octadecyl-)

• Product Name: Benzenesulfonic acid,2,5-dihydroxy-4-octadecyl-
• CAS No: 6596-77-6
• MF: C₂₄H₄₂O₅S
• MW: 442.652287006378
• CID: 515335
• PubChem ID: 81069
• Update Time: 2025-04-19

Benzenesulfonic acid,2,5-dihydroxy-4-octadecyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2,5-dihydroxy-4-octadecyl-
• 2,5-dihydroxy-4-octadecylbenzenesulfonic acid
• 2,5-dihydroxy-4-octadecylbenzenesulphonic acid
• SCHEMBL7535622
• 6596-77-6
• DTXSID90216173
• NS00035936
• EINECS 229-536-5

• Inchi： 1S/C24H42O5S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-19-23(26)24(20-22(21)25)30(27,28)29/h19-20,25-26H,2-18H2,1H3,(H,27,28,29)
• InChI Key： GMEWXTUITOHSIL-UHFFFAOYSA-N
• SMILES： S(C1=CC(=C(C=C1O)CCCCCCCCCCCCCCCCCC)O)(=O)(=O)O

Computed Properties

• Exact Mass: 442.27546
• Monoisotopic Mass: 442.275
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 18
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103A^2
• XLogP3: 10

Experimental Properties

• Density: 1.09
• Refractive Index: 1.52
• PSA: 94.83